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Compound of Interest

Compound Name: Cariprazine D6

Cat. No.: B3026031

For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of Cariprazine D6, a deuterated internal standard crucial for the accurate
guantification of the atypical antipsychotic, Cariprazine. This document details commercially
available sources, their specifications, and essential experimental protocols for its use.

Cariprazine, an atypical antipsychotic, is utilized in the treatment of schizophrenia and bipolar
disorder.[1] Its deuterated analog, Cariprazine D6, serves as an indispensable internal
standard in bioanalytical studies, enabling precise quantification in complex biological matrices
through mass spectrometry.

Cariprazine D6: Supplier and Purchasing
Information

A critical aspect of research is the reliable sourcing of high-purity standards. Several chemical
suppliers offer Cariprazine D6 for research purposes. The following table summarizes the key
guantitative data from various suppliers to facilitate an informed purchasing decision.
Researchers are advised to contact the suppliers directly for the most current pricing and
availability.
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Molecular Isotopic Available
. CAS Molecular . . . .
Supplier Weight ( Purity Enrichme Quantitie
Number Formula
g/mol) nt s
Simson Certificate
1308278- Not Not ) Not Custom
Pharma - - of Analysis » )
o 67-2 Specified Specified ] Specified Synthesis
Limited Provided
MedchemE  Not Not Not Not Not Inquire for
Xpress Specified Specified Specified Specified Specified details
>99%
Cayman 1308278- Not Not deuterated Not Inquire for
Chemical 67-2 Specified Specified forms (d1- Specified details
de)
BOC 1308278- C21H26D6 433.46 95% by 98% atom Inquire for
Sciences 67-2 CI2N40 ' HPLC D details
o Not Not Not Not Not Inquire for
Clinivex . . . " . .
Specified Specified Specified Specified Specified details
99%-+
CP Lab 1308278- C21H26CI deuterated Not
433.448 B 1mg
Safety 67-2 2D6N40 forms (d1- Specified
de)
Xcess ]
o 1308278- C21H32ClI Not Inquire for
Bioscience 433.45 >98% » ]
67-2 2N40 Specified details
s
1308278- C21H32ClI Not Inquire for
Achemtek 433.4 98+% » )
67-2 2N40 Specified details

Experimental Protocols

The primary application of Cariprazine D6 is as an internal standard for the quantification of
Cariprazine in biological samples by techniques such as liquid chromatography-mass
spectrometry (LC-MS).
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Sample Preparation for Pharmacokinetic Studies

A common application involves the analysis of plasma samples for pharmacokinetic profiling.

Materials:

Human plasma

Cariprazine D6 (internal standard)

Acetonitrile (protein precipitation agent)

Water with 0.1% formic acid (mobile phase A)

Acetonitrile with 0.1% formic acid (mobile phase B)

Solid Phase Extraction (SPE) cartridges

Procedure:

e Spiking: To 100 pL of plasma, add a known concentration of Cariprazine D6 solution.
» Protein Precipitation: Add 300 pL of cold acetonitrile to the plasma sample.

» Vortexing and Centrifugation: Vortex the mixture for 1 minute, followed by centrifugation at
10,000 rpm for 10 minutes to pellet the precipitated proteins.

o Supernatant Transfer: Carefully transfer the supernatant to a clean tube.
o Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.
e Reconstitution: Reconstitute the residue in 100 pL of the initial mobile phase conditions.

o LC-MS Analysis: Inject a portion of the reconstituted sample into the LC-MS system.

Visualizing Key Processes

To further elucidate the application and mechanism of Cariprazine, the following diagrams
illustrate a typical experimental workflow and the compound's signaling pathway.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b3026031?utm_src=pdf-body
https://www.benchchem.com/product/b3026031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Plasma Sample

Y
[Spike with Cariprazine Dej
Y

Grotein Precipitation (AcetonitriIeD

A4

Vortex & Centrifuge

A4

Transfer Supernatana

Y

[Evaporate to Dryness

A4

[Reconstitute in Mobile Phasej

Analysis
Y

LC-MS/MS Analysis

Y
Gata Acquisition & Processing]

A4

E}uantification of Cariprazine]

Click to download full resolution via product page

Caption: Experimental workflow for Cariprazine quantification using Cariprazine D6.
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Cariprazine exhibits a complex pharmacology, acting as a partial agonist at dopamine D2 and
D3 receptors and serotonin 5-HT1A receptors, and as an antagonist at 5-HT2A and 5-HT2B
receptors.[2][3][4] This multi-target engagement is believed to contribute to its therapeutic
effects.
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Caption: Simplified signaling pathway of Cariprazine at key neurotransmitter receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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